1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine

• IUPAC Name: 2-(3,4-dimethylphenoxy)-1-(2,6-dimethylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C17H25NO2/c1-12-8-9-16(10-13(12)2)20-11-17(19)18-14(3)6-5-7-15(18)4/h8-10,14-15H,5-7,11H2,1-4H3
• InChI Key: VHTZGQYSSMFDLE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)COC2=CC(=C(C=C2)C)C)C
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine, also known as DMMDA-2, is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in scientific research due to its potential therapeutic applications in various fields.

Mechanism of Action

1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine acts as a partial agonist at the serotonin 5-HT2A receptor, which results in the activation of downstream signaling pathways. This leads to the modulation of neurotransmitter release and the regulation of neuronal activity in various brain regions. 1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine has also been shown to modulate the activity of other neurotransmitter systems, such as dopamine and glutamate, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine has been shown to have a variety of biochemical and physiological effects in preclinical studies. It has been found to enhance cognitive function, improve mood, and reduce anxiety and depression-like behaviors in animal models. 1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine has also been shown to have neuroprotective effects and may have potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine has several advantages for use in lab experiments. It is a relatively stable compound and can be synthesized in large quantities with high purity. It also has a high affinity for the 5-HT2A receptor, which makes it a useful tool for studying the function of this receptor in various biological systems. One limitation of 1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine is its potential for non-specific binding to other receptors, which may complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for research on 1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine. One area of interest is the development of more selective agonists for the 5-HT2A receptor, which may have improved therapeutic efficacy and reduced side effects. Another area of interest is the investigation of the potential neuroprotective effects of 1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine in animal models of neurodegenerative diseases. Finally, further research is needed to fully understand the biochemical and physiological effects of 1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine and its potential therapeutic applications in various fields.

Scientific Research Applications

1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine has been studied extensively for its potential therapeutic applications in various fields including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 1-[(3,4-dimethylphenoxy)acetyl]-2,6-dimethylpiperidine has also been found to have affinity for other serotonin receptors, such as 5-HT2C and 5-HT7, as well as dopamine receptors.